Cas no 96413-08-0 (Urea, N'-(2-chloroethyl)-N-[2-(methylthio)ethyl]-N-nitroso-)

• Product name: Urea, N'-(2-chloroethyl)-N-[2-(methylthio)ethyl]-N-nitroso-
• CAS No: 96413-08-0
• MF: C₆H₁₂ClN₃O₂S
• MW: 225.696378707886
• CID: 734683
• PubChem ID: 13537804

Urea, N'-(2-chloroethyl)-N-[2-(methylthio)ethyl]-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(2-chloroethyl)-N-[2-(methylthio)ethyl]-N-nitroso-
• 3-(2-chloroethyl)-1-(2-methylsulfanylethyl)-1-nitrosourea
• N'-(2-Chloroethyl)-N-[2-(methylsulfanyl)ethyl]-N-nitrosourea
• SCHEMBL9856481
• DTXSID00543220
• 96413-08-0

• Inchi： InChI=1S/C6H12ClN3O2S/c1-13-5-4-10(9-12)6(11)8-3-2-7/h2-5H2,1H3,(H,8,11)
• InChI Key： FCLOEQALNRWQRQ-UHFFFAOYSA-N
• SMILES： CSCCN(C(=O)NCCCl)N=O

Computed Properties

• Exact Mass: 225.0338755g/mol
• Monoisotopic Mass: 225.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.1Ų